Cas no 1001500-50-0 ((4-bromo-1-ethyl-1H-pyrazol-5-yl)methanamine)

• Product Name: (4-bromo-1-ethyl-1H-pyrazol-5-yl)methanamine
• CAS No: 1001500-50-0
• MF: C₆H₁₀BrN₃
• MW: 204.06769990921
• MDL: MFCD04969715
• CID: 3059262
• PubChem ID: 7017558
• Update Time: 2025-09-19

(4-bromo-1-ethyl-1H-pyrazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-bromo-1-ethyl-1H-pyrazol-5-yl)methanamine
• AKOS B019545
• ART-CHEM-BB B019545
• ART-CHEM-BB B020554
• (4-bromo-2-ethylpyrazol-3-yl)methanamine
• 1-(4-BROMO-1-ETHYL-1H-PYRAZOL-5-YL)METHANAMINE
• C-(4-BROMO-2-ETHYL-2 H-PYRAZOL-3-YL)-METHYLAMINE
• AKOS000301639
• (4-bromo-1-ethyl-1H-pyrazol-5-yl)methylamine
• 1-(4-bromo-2-ethylpyrazol-3-yl)methanamine
• CS-0298191
• EN300-229469
• BRD-K50187222-001-01-9
• C-(4-Bromo-2-ethyl-2H-pyrazol-3-yl)-methylamine
• 1001500-50-0
• BBL038865
• STK312656

• MDL： MFCD04969715
• Inchi： 1S/C6H10BrN3/c1-2-10-6(3-8)5(7)4-9-10/h4H,2-3,8H2,1H3
• InChI Key： BTUXJKUWEKBRGC-UHFFFAOYSA-N
• SMILES： BrC1C=NN(CC)C=1CN

Computed Properties

• Exact Mass: 203.00581Da
• Monoisotopic Mass: 203.00581Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 43.8Ų

(4-bromo-1-ethyl-1H-pyrazol-5-yl)methanamine Security Information

• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines